Cas no 1248059-64-4 (2-(furan-2-ylmethoxy)-4-methylphenylmethanamine)

• Product Name: 2-(furan-2-ylmethoxy)-4-methylphenylmethanamine
• CAS No: 1248059-64-4
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 4580716
• PubChem ID: 62306590
• Update Time: 2025-05-21

2-(furan-2-ylmethoxy)-4-methylphenylmethanamine Chemical and Physical Properties

Names and Identifiers

• [2-(furan-2-ylmethoxy)-4-methylphenyl]methanamine
• Benzenemethanamine, 2-(2-furanylmethoxy)-4-methyl-
• 2-(furan-2-ylmethoxy)-4-methylphenylmethanamine

• Inchi： 1S/C13H15NO2/c1-10-4-5-11(8-14)13(7-10)16-9-12-3-2-6-15-12/h2-7H,8-9,14H2,1H3
• InChI Key： ZIQIKSKGGGAPGC-UHFFFAOYSA-N
• SMILES： C1(CN)=CC=C(C)C=C1OCC1=CC=CO1

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 341.8±37.0 °C at 760 mmHg
• Flash Point: 160.5±26.5 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-(furan-2-ylmethoxy)-4-methylphenylmethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-(furan-2-ylmethoxy)-4-methylphenylmethanamine

Introduction to 2-(furan-2-ylmethoxy)-4-methylphenylmethanamine (CAS No: 1248059-64-4)

2-(furan-2-ylmethoxy)-4-methylphenylmethanamine, identified by its Chemical Abstracts Service (CAS) number 1248059-64-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a furan-2-ylmethoxy substituent and a 4-methylphenyl backbone, has garnered attention due to its structural complexity and potential biological activities. The presence of both an oxygen-containing heterocycle and an aromatic ring with a methyl group suggests diverse interactions with biological targets, making it a promising candidate for further investigation.

The structure of 2-(furan-2-ylmethoxy)-4-methylphenylmethanamine exhibits a unique combination of functional groups that may contribute to its pharmacological properties. The furan moiety is known for its ability to engage in hydrogen bonding and π-stacking interactions, which are critical for binding to proteins and enzymes. Meanwhile, the methylphenyl group provides hydrophobicity and can modulate the compound's solubility and metabolic stability. These features make it an attractive scaffold for drug discovery, particularly in the development of small-molecule inhibitors or agonists.

In recent years, there has been growing interest in heterocyclic compounds as pharmacophores due to their prevalence in bioactive natural products and synthetic drugs. The furan ring in 2-(furan-2-ylmethoxy)-4-methylphenylmethanamine is no exception, as it has been widely explored in the design of molecules with antimicrobial, anti-inflammatory, and anticancer properties. For instance, derivatives of furan have shown promise in targeting enzymes involved in cancer cell proliferation and metabolism. The methyl substitution on the phenyl ring further enhances the compound's lipophilicity, which can improve its membrane permeability and oral bioavailability.

One of the most compelling aspects of 2-(furan-2-ylmethoxy)-4-methylphenylmethanamine is its potential role as a precursor or analog in structure-based drug design. Computational modeling studies have suggested that this compound could interact with various protein targets, including kinases and transcription factors, by leveraging its dual functional groups. Such interactions are crucial for modulating cellular signaling pathways that are dysregulated in diseases like cancer and neurodegeneration. The pharmacokinetic profile of this molecule is also of interest, as optimizing its absorption, distribution, metabolism, excretion, and toxicity (ADMET) properties would be essential for therapeutic applications.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex molecules like 2-(furan-2-ylmethoxy)-4-methylphenylmethanamine, using techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations. These methods have allowed researchers to modify the core structure systematically, generating libraries of analogs for high-throughput screening. Such approaches are particularly valuable in identifying novel lead compounds with improved potency and selectivity. Additionally, green chemistry principles have been increasingly applied to these synthetic processes to minimize environmental impact while maintaining high yields and purity.

The biological evaluation of 2-(furan-2-ylmethoxy)-4-methylphenylmethanamine has begun to reveal its potential therapeutic applications. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in inflammation and oxidative stress. For example, it could interfere with the activity of lipoxygenases or cyclooxygenases, which are key mediators of inflammatory responses. Furthermore, its ability to cross the blood-brain barrier might make it suitable for treating neurological disorders where central nervous system penetration is critical.

In conclusion, 2-(furan-2-ylmethoxy)-4-methylphenylmethanamine (CAS No: 1248059-64-4) represents a fascinating molecule with a unique structural framework that warrants further exploration. Its combination of a furan ring and a methylphenyl group offers multiple opportunities for interaction with biological targets, making it a valuable asset in drug discovery efforts. As research continues to uncover new applications for this compound, its potential as a therapeutic agent remains promising, particularly in addressing complex diseases where targeted intervention is needed.